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Compound of Interest

Compound Name:
5-(5,5-Dimethyl-1,3-dioxan-2-

YL)valerophenone

CAS No.: 898785-43-8

Cat. No.: B3025054

Get Quote

Executive Summary & Scope
In the landscape of psychoactive substance research and forensic analysis, the precise

identification of synthetic cathinone derivatives is critical.[1][2] While "valerophenone" serves as

a trivial anchor for 1-phenylpentan-1-one derivatives, the introduction of heterocyclic moieties—

specifically dioxane rings—demands a rigorous application of IUPAC (International Union of

Pure and Applied Chemistry) protocols.[1][3][2]

This guide addresses the nomenclature of dioxane-substituted valerophenones. These

compounds are structural analogs of the widely controlled methylenedioxyvalerophenone

(MDPV) class, but distinguished by the expansion of the 5-membered dioxolane ring to a 6-

membered dioxane ring.[1] The distinction is chemically subtle but legally and

pharmacologically significant.[1][2]
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To derive the correct IUPAC name, one must deconstruct the molecule into its functional

components based on the Blue Book (P-rules) hierarchy.[1][3]

The Hierarchy of Operations
The naming process follows a strict decision tree dictated by functional group priority:

Principal Functional Group: The Ketone (C=O) takes precedence over the Ether (dioxane

oxygens) and the Benzene ring.[1][3]

Result: The suffix of the name must be -one.[1][3][4]

Parent Structure Selection: Because the principal group (ketone) is on the acyclic carbon

chain, the chain is the parent structure, not the ring system (IUPAC P-44.1).[1][2]

Result: The parent is pentan-1-one.[1][3][2]

Substituent Identification: The dioxane ring is treated as a substituent.[1][2] Its naming

depends on whether it is fused to the phenyl ring or pendant (attached via a single bond).[1]

[3]

The Scaffold: Valerophenone vs. 1-Phenylpentan-1-one
While "Valerophenone" is a retained IUPAC name, it is imprecise for complex substitutions.[1]

[3][2] The systematic backbone 1-phenylpentan-1-one is required for unambiguous locant

assignment.[1][3][2]

Component Systematic Name Role

C=O -one Principal Group

C5 Chain Pentan- Parent Chain

Aromatic Ring Phenyl / Benzene
Substituent (or part of fused

system)

Heterocycle Dioxane / Dioxin Substituent
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The two primary configurations encountered in research are the Fused System (Benzodioxan)

and the Pendant System.[1][2]

Scenario A: The Fused System (Benzodioxan)
Most common in "designer drug" analogs.[1][3]

In this scenario, the dioxane ring is fused to the benzene ring of the valerophenone.[1][2] The

benzene + dioxane unit becomes 2,3-dihydro-1,4-benzodioxine.[1][3][2]

Step 1: Identify the parent chain containing the ketone: Pentan-1-one.[1][3][2][4]

Step 2: Name the fused ring substituent.[1][2] The radical is derived from 2,3-dihydro-1,4-

benzodioxine.[1][3][2]

Step 3: Number the fused ring.[1][2] Oxygen atoms are assigned positions 1 and 4.[1][2] The

linkage to the ketone chain usually occurs at position 6 (para to the ether oxygen) to mimic

the steric profile of MDPV.[1][3][2]

Step 4: Assemble.

Correct IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)pentan-1-one[1][3][2]

Note on "Ethylenedioxy": You may see these referred to as 3,4-ethylenedioxyvalerophenone.[1]

[2] While descriptive, this is semi-systematic. The benzodioxin nomenclature is the Preferred

IUPAC Name (PIN).[1][3][2]

Scenario B: The Pendant System
Less common, distinct pharmacological profile.[1]

Here, a discrete dioxane ring is attached to the valerophenone scaffold (e.g., on the alkyl

chain).[1][2]
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Step 1: Parent chain is Pentan-1-one.[1][3][2][4][5]

Step 2: The phenyl ring is at position 1: 1-phenyl...[1][3][2][5]

Step 3: The dioxane ring is a substituent on the pentyl chain.[1][2] If attached at Carbon 2 of

the dioxane to Carbon 2 of the pentane chain:

Step 4: Assemble.

Correct IUPAC Name: 2-(1,4-dioxan-2-yl)-1-phenylpentan-1-one[1][3][2]

Logical Visualization (Decision Tree)
The following diagram illustrates the logical flow for determining the correct nomenclature,

ensuring no step in the priority hierarchy is missed.
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Analyze Chemical Structure

Identify Principal Group

Ketone (C=O)
Priority: High

Found

Ether (Dioxane)
Priority: Low

Ignore as Parent

Select Parent Chain
(Must contain C=O)

Pentan-1-one

Is Dioxane Fused
to Benzene?

Yes: Benzodioxan System No: Dioxanyl Substituent

1-(2,3-dihydro-1,4-
benzodioxin-6-yl)pentan-1-one

1-phenyl-X-(1,4-
dioxan-Y-yl)pentan-1-one

Click to download full resolution via product page

Figure 1: IUPAC nomenclature decision tree for dioxane-substituted valerophenones.
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Analytical Validation (Self-Validating Protocol)
A correct name is useless if it does not match the physical sample.[1][2] As an application

scientist, you must validate the nomenclature against spectroscopic data.[1][2]

NMR Diagnostic Markers
To distinguish a 1,4-dioxane (6-membered) substitution from a 1,3-dioxolane (5-membered,

e.g., MDPV) substitution, analyze the aliphatic region of the 1H-NMR.[1][3][2]

Feature 1,3-Dioxolane (MDPV-like) 1,4-Dioxane (Benzodioxan)

Proton Count 2 Protons (Singlet)
4 Protons (Multiplet/Broad

Singlet)

Chemical Shift ~5.9 - 6.0 ppm (-O-CH2-O-)
~4.2 - 4.3 ppm (-O-CH2-CH2-

O-)

Multiplicity Sharp Singlet
Two triplets or broad singlet

(ethylene bridge)

Protocol:

Acquire 1H-NMR in CDCl3.[1][3][2]

Integrate the region between 4.0 and 6.0 ppm.[1][2]

If: Integral = 2H at ~6.0 ppm

Methylenedioxy (Incorrect for this topic).[1][3][2]

If: Integral = 4H at ~4.2 ppm

Ethylenedioxy (Benzodioxan).[1][3][2]

Conclusion: If step 4 is true, the name must contain "2,3-dihydro-1,4-benzodioxin".[1][3][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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